Cas no 748159-81-1 ((1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 748159-81-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 1082861
• PubChem ID: 72942361
• Update Time: 2025-07-02

(1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• CS-0436009
• 711082-67-6
• 748159-81-1
• AKOS022178820
• (1S,2R,4R)-7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
• SCHEMBL16039763
• rac-(1S,2R,4R)-7-(tert-butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• rac-(1R,2S,4S)-7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-7440217
• endo-7-Boc-7-azabicyclo[2.2.1]heptan-2-yl carboxylic acid acemate
• (1S,2R,4R)-7-TERT-BUTOXYCARBONYL-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID
• G83171
• 500556-91-2

• MDL： MFCD18072151
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9+/m1/s1
• InChI Key： XRDRXGVDCVQVPV-HLTSFMKQSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H]2CC[C@H]1[C@H](C(=O)O)C2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid

Comprehensive Overview of (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 748159-81-1)

The compound (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 748159-81-1) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique bicyclic structure and tert-butoxycarbonyl (Boc) protection make it invaluable for asymmetric synthesis, particularly in the development of bioactive molecules. With increasing interest in chiral building blocks and peptide mimetics, this compound has gained attention for its role in drug discovery and medicinal chemistry applications.

One of the key features of (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid is its stereochemical precision, which aligns with the growing demand for enantiomerically pure compounds in the pharmaceutical industry. Researchers frequently search for "Boc-protected azabicycloheptane derivatives" or "chiral carboxylic acid intermediates" to address challenges in stereoselective synthesis. The compound's rigid bicyclo[2.2.1]heptane scaffold also contributes to its utility in designing conformationally restricted peptides, a hot topic in GPCR-targeted drug development.

In the context of green chemistry trends, 748159-81-1 is often discussed for its potential in atom-economical reactions. Recent literature highlights its use in catalytic asymmetric hydrogenation and multicomponent reactions, addressing the pharmaceutical industry's need for sustainable synthetic routes. Questions like "how to remove Boc group under mild conditions" or "applications of azabicycloheptanes in drug design" reflect user interest in its practical handling and therapeutic relevance.

The compound's carboxylic acid functionality enables diverse derivatization, making it a versatile precursor for amide bond formation and esterification reactions. This aligns with current research trends in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where such bifunctional molecules are crucial. Analytical techniques like chiral HPLC and X-ray crystallography are typically employed to verify its stereochemical purity, a critical quality parameter for regulatory submissions.

From a commercial perspective, 748159-81-1 is categorized among high-value pharmaceutical intermediates, with suppliers emphasizing its GMP-grade availability and custom synthesis options. The market for such chiral auxiliaries is expanding, driven by demand for targeted therapies and personalized medicine approaches. Stability studies indicate proper storage under inert atmosphere at low temperatures preserves its reactivity for long-term pharmaceutical use.

Emerging applications in bioconjugation chemistry and peptidomimetic design further underscore the compound's significance. Its spatial orientation of functional groups enables precise molecular recognition, particularly valuable for allosteric modulator development. Recent patent analyses reveal innovative uses in kinase inhibitor scaffolds and neuropharmaceutical agents, answering frequent queries about "azabicycloheptane CNS penetration" and "Boc-protected amine stability".

Quality control of (1S,2R,4R)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid typically involves rigorous spectroscopic characterization (NMR, MS) and chiral purity assays. The pharmaceutical industry's focus on genotoxic impurity control has led to optimized synthetic routes that minimize byproducts while maintaining stereochemical integrity – a frequent discussion point in process chemistry forums.

With the rise of AI-assisted drug discovery, molecular descriptors of this compound are increasingly valuable for virtual screening libraries. Its three-dimensional complexity provides valuable data points for machine learning models predicting molecular properties or binding affinities. This intersects with growing searches for "computational chemistry of bridged heterocycles" and "QSAR studies of constrained analogs".

The compound's structural novelty continues to inspire research across multiple therapeutic areas. From antiviral lead optimization to pain management candidates, its privileged structure characteristics make it a recurring motif in medicinal chemistry publications. Proper handling protocols emphasize moisture-sensitive protection during reactions, addressing common laboratory questions about Boc deprotection kinetics and carboxyl group activation methods.

Future developments may explore its incorporation into macrocyclic therapeutics or biodegradable polymer conjugates, aligning with industry shifts toward targeted drug delivery systems. As synthetic methodologies advance, 748159-81-1 remains a benchmark for evaluating new asymmetric catalysis techniques and flow chemistry applications in complex molecule synthesis.